Cas no 1353989-89-5 (4-(((Piperidin-2-ylmethyl)amino)methyl)benzonitrile hydrochloride)
4-(((Piperidin-2-ylmethyl)amino)methyl)benzonitrile hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(((Piperidin-2-ylmethyl)amino)methyl)benzonitrile hydrochloride
- 1353989-89-5
- AKOS024464226
- G69389
- 4-(((Piperidin-2-ylmethyl)amino)methyl)benzonitrilehydrochloride
- 4-{[(Piperidin-2-ylmethyl)-amino]-methyl}-benzonitrile hydrochloride
- DB-241585
- 4-[(piperidin-2-ylmethylamino)methyl]benzonitrile;hydrochloride
-
- MDL: MFCD21098694
- Inchi: 1S/C14H19N3.ClH/c15-9-12-4-6-13(7-5-12)10-16-11-14-3-1-2-8-17-14;/h4-7,14,16-17H,1-3,8,10-11H2;1H
- InChI Key: PHPDNQWDGKIZIH-UHFFFAOYSA-N
- SMILES: Cl.N1CCCCC1CNCC1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 265.1345753g/mol
- Monoisotopic Mass: 265.1345753g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 260
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.8Ų
4-(((Piperidin-2-ylmethyl)amino)methyl)benzonitrile hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 089118-500mg |
4-{[(Piperidin-2-ylmethyl)-amino]-methyl}-benzonitrile hydrochloride |
1353989-89-5 | 95+% | 500mg |
£229.00 | 2022-03-01 | |
| Chemenu | CM127285-1g |
4-(((piperidin-2-ylmethyl)amino)methyl)benzonitrile hydrochloride |
1353989-89-5 | 95% | 1g |
$296 | 2021-08-05 | |
| Chemenu | CM127285-1g |
4-(((piperidin-2-ylmethyl)amino)methyl)benzonitrile hydrochloride |
1353989-89-5 | 95%+ | 1g |
$292 | 2023-02-18 | |
| Alichem | A129004290-1g |
4-(((Piperidin-2-ylmethyl)amino)methyl)benzonitrile hydrochloride |
1353989-89-5 | 95% | 1g |
400.00 USD | 2021-06-01 | |
| eNovation Chemicals LLC | Y0987493-5g |
4-(((Piperidin-2-ylmethyl)amino)methyl)benzonitrile hydrochloride |
1353989-89-5 | 95% | 5g |
$1000 | 2024-08-02 | |
| Aaron | AR009IT8-100mg |
4-{[(Piperidin-2-ylMethyl)-aMino]-Methyl}-benzonitrile hydrochloride |
1353989-89-5 | 95% | 100mg |
$62.00 | 2025-02-17 | |
| Aaron | AR009IT8-250mg |
4-{[(Piperidin-2-ylMethyl)-aMino]-Methyl}-benzonitrile hydrochloride |
1353989-89-5 | 95% | 250mg |
$105.00 | 2025-02-17 | |
| 1PlusChem | 1P009IKW-100mg |
4-{[(Piperidin-2-ylMethyl)-aMino]-Methyl}-benzonitrile hydrochloride |
1353989-89-5 | 95% | 100mg |
$58.00 | 2023-12-22 | |
| 1PlusChem | 1P009IKW-250mg |
4-{[(Piperidin-2-ylMethyl)-aMino]-Methyl}-benzonitrile hydrochloride |
1353989-89-5 | 95% | 250mg |
$98.00 | 2023-12-22 | |
| Ambeed | A684559-100mg |
4-(((Piperidin-2-ylmethyl)amino)methyl)benzonitrile hydrochloride |
1353989-89-5 | 95% | 100mg |
$64.0 | 2024-04-24 |
4-(((Piperidin-2-ylmethyl)amino)methyl)benzonitrile hydrochloride Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on 4-(((Piperidin-2-ylmethyl)amino)methyl)benzonitrile hydrochloride
4-(((Piperidin-2-ylmethyl)amino)methyl)benzonitrile hydrochloride (CAS 1353989-89-5): A Comprehensive Overview
4-(((Piperidin-2-ylmethyl)amino)methyl)benzonitrile hydrochloride (CAS 1353989-89-5) is a specialized chemical compound that has garnered significant attention in pharmaceutical research and development. This compound, with its unique molecular structure, serves as a valuable intermediate in the synthesis of various bioactive molecules. The presence of both piperidine and benzonitrile moieties in its structure makes it particularly interesting for medicinal chemistry applications.
The compound's CAS number 1353989-89-5 is a crucial identifier that ensures precise referencing in scientific literature and regulatory documents. Researchers often search for this compound using variations of its name, such as "4-(((Piperidin-2-ylmethyl)amino)methyl)benzonitrile HCl" or "Piperidine-benzo nitrile derivative hydrochloride", highlighting the importance of including these long-tail keywords in any professional discussion.
In recent years, the pharmaceutical industry has shown increasing interest in nitrogen-containing heterocycles, particularly those with piperidine scaffolds. This trend aligns perfectly with the structural features of 4-(((Piperidin-2-ylmethyl)amino)methyl)benzonitrile hydrochloride, making it a subject of numerous research projects. The compound's potential applications in central nervous system (CNS) drug development and receptor modulation are particularly noteworthy, as these areas represent some of the most active fields in contemporary medicinal chemistry.
The hydrochloride salt form of this compound offers several advantages in pharmaceutical applications, including improved solubility and stability compared to its free base counterpart. This characteristic makes 4-(((Piperidin-2-ylmethyl)amino)methyl)benzonitrile hydrochloride particularly valuable in formulation development, addressing one of the key challenges in modern drug discovery - the optimization of drug-like properties.
From a synthetic chemistry perspective, the compound's structure presents interesting opportunities for structure-activity relationship (SAR) studies. The presence of both amino and nitrile functional groups allows for various chemical modifications, enabling researchers to explore diverse pharmacological profiles. This versatility explains why searches for "piperidine derivatives in drug discovery" and "benzonitrile applications in medicinal chemistry" consistently rank high in scientific literature databases.
The growing demand for novel therapeutic agents has put compounds like 4-(((Piperidin-2-ylmethyl)amino)methyl)benzonitrile hydrochloride in the spotlight. With the pharmaceutical industry's increasing focus on targeted therapies and precision medicine, the need for specialized building blocks has never been greater. This compound, with its balanced lipophilicity and molecular complexity, fits perfectly into this paradigm shift in drug development strategies.
Analytical characterization of CAS 1353989-89-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. Researchers frequently search for information on "characterization of piperidine derivatives" and "analytical methods for hydrochloride salts", reflecting the importance of these quality control aspects.
The compound's potential extends beyond traditional pharmaceutical applications. Recent studies have explored its utility in material science and catalysis, demonstrating the versatility of this chemical entity. This interdisciplinary appeal makes 4-(((Piperidin-2-ylmethyl)amino)methyl)benzonitrile hydrochloride a subject of interest across multiple scientific domains, from medicinal chemistry to advanced materials research.
As the scientific community continues to explore the boundaries of chemical space for therapeutic applications, compounds like 4-(((Piperidin-2-ylmethyl)amino)methyl)benzonitrile hydrochloride will undoubtedly play a crucial role. Its unique combination of structural features and physicochemical properties positions it as a valuable tool in the ongoing quest for innovative solutions to complex medical challenges.
For researchers and manufacturers working with this compound, understanding its storage conditions, handling requirements, and stability profile is essential. Proper documentation and characterization, as indicated by its CAS registry number 1353989-89-5, ensure reproducible results in both research and production settings. These practical considerations are often the subject of queries such as "handling hydrochloride salts in pharmaceutical synthesis" and "stability of nitrile-containing compounds".
The future outlook for 4-(((Piperidin-2-ylmethyl)amino)methyl)benzonitrile hydrochloride appears promising, with potential applications emerging in areas like bioconjugation chemistry and prodrug development. As synthetic methodologies continue to advance, the accessibility and utility of this compound are expected to grow, further solidifying its position as an important building block in modern chemical research and development.
1353989-89-5 (4-(((Piperidin-2-ylmethyl)amino)methyl)benzonitrile hydrochloride) Related Products
- 845866-73-1(4-(2,5-DIAZA-BICYCLO[2.2.1]HEPT-2-YLMETHYL)-BENZONITRILE)
- 1289388-32-4(2-[(3-aminopiperidin-1-yl)methyl]benzonitrile;hydrochloride)
- 1353955-95-9(N-(4-Methylbenzyl)piperidin-3-amine hydrochloride)
- 1289385-58-5(2-[[3-(methylamino)piperidin-1-yl]methyl]benzonitrile;hydrochloride)
- 1289387-58-1(N-(4-Methylbenzyl)-1-(piperidin-2-yl)methanamine hydrochloride)
- 1353972-47-0(2-((Methyl(piperidin-3-yl)amino)methyl)benzonitrile hydrochloride)
- 1353972-51-6(4-((Piperidin-4-ylamino)methyl)benzonitrile hydrochloride)
- 1289384-68-4(2-[(piperidin-2-ylmethylamino)methyl]benzonitrile;hydrochloride)
- 1353954-43-4(4-((2-(Aminomethyl)piperidin-1-yl)methyl)benzonitrile hydrochloride)
- 1353972-48-1(4-((3-Aminopiperidin-1-yl)methyl)benzonitrile hydrochloride)